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Compound of Interest

Compound Name: 4-Butylbenzylamine

Cat. No.: B1334506 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of 4-Butylbenzylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential applications of 4-butylbenzylamine. The information is primarily focused on the

tert-butyl isomer due to the greater availability of published data, with comparative information

provided for the n-butyl isomer.

Chemical Structure and Identification
4-Butylbenzylamine is a substituted benzylamine with a butyl group attached to the phenyl

ring at the para position. The two common isomers are 4-tert-butylbenzylamine and 4-n-

butylbenzylamine.

4-tert-Butylbenzylamine
IUPAC Name: (4-tert-butylphenyl)methanamine[1][2]

Synonyms: 4-t-butylbenzylamine, [4-(tert-butyl)phenyl]methylamine[1]

CAS Number: 39895-55-1[1][2][3][4]

Below is a diagram of the chemical structure of 4-tert-Butylbenzylamine.
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Caption: Chemical structure of 4-tert-Butylbenzylamine.

4-n-Butylbenzylamine
IUPAC Name: (4-butylphenyl)methanamine[5]

Synonyms: 4-n-butylbenzylamine[5]

CAS Number: 57802-79-6[5]

Physicochemical Properties
The following tables summarize the key physicochemical properties of 4-tert-butylbenzylamine

and 4-n-butylbenzylamine.

Table 1: Chemical Identifiers

Property 4-tert-Butylbenzylamine 4-n-Butylbenzylamine

Molecular Formula C11H17N[1][2][4] C11H17N[5]

Molecular Weight 163.26 g/mol [1][4] 163.264 g/mol [5]

SMILES CC(C)(C)c1ccc(CN)cc1[2][4][6] CCCCC1=CC=C(C=C1)CN[5]

InChI

1S/C11H17N/c1-11(2,3)10-6-

4-9(8-12)5-7-10/h4-

7H,8,12H2,1-3H3[1][4]

InChI=1S/C11H17N/c1-2-3-7-

10-8-5-9(6-12)4-10/h4-5,8H,2-

3,6-7,12H2,1H3

InChIKey
MPWSRGAWRAYBJK-

UHFFFAOYSA-N[1][2][4]

IBVGSPOHLFKLHM-

UHFFFAOYSA-N[5]

Table 2: Physical Properties
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Property 4-tert-Butylbenzylamine 4-n-Butylbenzylamine

Appearance Clear pale yellow liquid[2][3] Not specified

Boiling Point 235-236 °C (lit.)[3][4] 89-91 °C at 1 mmHg[5]

Density
0.927 g/mL at 25 °C (lit.)[3][4]

[6]
Not specified

Refractive Index 1.5185-1.5225 at 20 °C[2] Not specified

Flash Point 107 °C (closed cup)[4] Not specified

Solubility
Not miscible or difficult to mix

with water[3]
Not specified

Experimental Protocols
Synthesis of 4-tert-Butylbenzylamine
A common method for the synthesis of 4-tert-butylbenzylamine is the urotropine method.[7]

This involves the reaction of 4-tert-butylbenzyl chloride with urotropine to form a quaternary

ammonium salt, followed by hydrolysis.

Step 1: Formation of the Urotropine Quaternary Ammonium Salt

In a three-necked flask equipped with a condenser, thermometer, and stirrer, dissolve 5.7g of

urotropine in 15ml of chloroform at room temperature.[7]

Once the urotropine is fully dissolved, add 6.1g of 4-tert-butylbenzyl chloride. Rinse the

bottle wall with an additional 5ml of chloroform.[7]

Heat the mixture to reflux at 62 °C for 1 hour. A large amount of white solid precipitate will

form.[7]

Cool the reaction mixture to room temperature and collect the white solid (urotropine

quaternary ammonium salt) by suction filtration.[7]

Step 2: Hydrolysis to 4-tert-Butylbenzylamine
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To the obtained solid, add 10ml of concentrated hydrochloric acid and 40ml of water.[7]

Heat the mixture to reflux at 90 °C for 10 hours. The reaction will result in a yellow

transparent liquid.[7]

Distill the mixture under reduced pressure at 90 °C until a faint yellow solid material is

obtained.[7]

Add 30ml of water to the solid and stir to dissolve.

Adjust the pH to 8-12 by dropwise addition of a 40% NaOH solution. A yellow oily liquid will

separate out.[7]

Perform a liquid-liquid extraction with diethyl ether (3 x 20ml).[7]

Combine the organic phases and dry over anhydrous MgSO4 overnight.[7]

Filter and evaporate the ether to obtain the final product, 4-tert-butylbenzylamine.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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